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Compound of Interest

Compound Name: 3-Fluoro-2-nitropyridine

Cat. No.: B1302947 Get Quote

Technical Data Sheet: 3-Fluoro-2-nitropyridine
Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the core chemical and physical

properties of 3-Fluoro-2-nitropyridine, a key intermediate in various synthetic processes.

Core Chemical Properties
3-Fluoro-2-nitropyridine is a pyridine ring substituted with both a fluoro and a nitro group.[1]

These substitutions grant it unique reactivity, making it a valuable intermediate in the synthesis

of pharmaceuticals, agrochemicals, and other complex molecular structures.[1][2] The nitro

group enhances its electrophilic nature, which facilitates nucleophilic substitution reactions,

while the fluoro substituent is key for creating organofluorine compounds.[1]

The quantitative chemical data for 3-Fluoro-2-nitropyridine is summarized below.
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Property Value Source

Molecular Formula C₅H₃FN₂O₂ [1][2][3][4][5]

Molecular Weight 142.09 g/mol [2][3][5][6][7][8]

CAS Number 54231-35-5 [1][2][4][5]

Appearance
Yellow to light brown solid /

Yellow crystal
[1][2][6]

Melting Point 32-38 °C (approx. 35°C) [1][2][6]

Boiling Point 255.8 ± 20.0 °C at 760 mmHg [1]

Density 1.4 ± 0.1 g/cm³ [1]

Purity ≥ 97-98% [1][2][7]

IUPAC Name 3-fluoro-2-nitropyridine [3][7]

Compound Identification and Structure
The following diagram outlines the key identifiers and structural representations for 3-Fluoro-2-
nitropyridine.
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Figure 1: Identifiers for 3-Fluoro-2-nitropyridine

Chemical Identifiers

Structural Representation
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Figure 1: Identifiers for 3-Fluoro-2-nitropyridine

Experimental Protocols
Detailed, step-by-step experimental protocols for the application of 3-Fluoro-2-nitropyridine
are highly specific to the target molecule and reaction context. However, a general synthetic

route for its preparation is described in the literature.

Synthesis of 3-Fluoro-2-nitropyridine (Overview):

A common method involves the following steps:

A solution of sodium nitrite in water is added to a stirred mixture of 2-nitropyridine-3-amine in

fluoroboric acid at a controlled low temperature (-8 °C to -2 °C).[4]
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The resulting suspension is filtered to yield an orange-brown fluoroborate salt.[4]

The dry salt is then decomposed by heating to 120 °C.[4]

The resulting oil is treated with a sodium hydrogenocarbonate solution and extracted with

dichloromethane.[4]

The combined extracts are dried, and the solvent is removed under reduced pressure to

yield 3-Fluoro-2-nitropyridine as a pale yellow solid.[4]

Note: This is a summarized protocol. Researchers should consult primary literature for detailed

experimental conditions, safety precautions, and characterization data.

Applications and Roles in Research
3-Fluoro-2-nitropyridine serves as a versatile building block in organic synthesis.[2] Its unique

electronic properties make it a valuable intermediate for creating more complex molecules.[2]

Pharmaceutical Development: It is a crucial intermediate for synthesizing various

pharmaceuticals, including anti-inflammatory, antimicrobial agents, and compounds targeting

neurological disorders.[2]

Agrochemicals: The compound is used in the formulation of pesticides and herbicides.[2]

Material Science: It is explored for its potential in developing advanced materials like

polymers and coatings.[2]

Organic Synthesis: Its reactivity is harnessed for nucleophilic substitutions and coupling

reactions, enabling chemists to construct complex heterocyclic compounds efficiently.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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